![molecular formula C7H4BrClO2 B1270747 5-Bromo-3-chloro-2-hydroxybenzaldehyde CAS No. 19652-33-6](/img/structure/B1270747.png)
5-Bromo-3-chloro-2-hydroxybenzaldehyde
Overview
Description
5-Bromo-3-chloro-2-hydroxybenzaldehyde is an organic compound with the molecular formula C7H4BrClO2 . It is also known as 3-bromo-5-chloro-2-hydroxybenzaldehyde . The compound appears as pale yellow to yellow crystals or powder .
Synthesis Analysis
5-Bromosalicylaldehyde, a compound similar to this compound, reacts with 1,2-bis(4-chloro-2-aminophenoxy)ethane to yield Schiff base ligand . This suggests that this compound could potentially undergo similar reactions.Molecular Structure Analysis
The molecular structure of this compound consists of 7 carbon atoms, 4 hydrogen atoms, 1 bromine atom, 1 chlorine atom, and 2 oxygen atoms . The compound contains a total of 15 bonds, including 11 non-H bonds, 7 multiple bonds, 1 rotatable bond, 1 double bond, 6 aromatic bonds, 1 six-membered ring, 1 aldehyde (aromatic), and 1 aromatic hydroxyl .Physical And Chemical Properties Analysis
This compound has a melting point range of 81.5-90.5°C . The compound has a molecular weight of 235.46 g/mol .Scientific Research Applications
Synthesis and Characterization in Chemistry
5-Bromo-3-chloro-2-hydroxybenzaldehyde has been utilized in the synthesis of various chemical compounds. For instance, it is used in the preparation of non-peptide small molecular antagonist benzamide derivatives, which are explored for their biological activities (Bi, 2015). Additionally, this chemical has been instrumental in synthesizing isoxazole derivatives, evaluated for their antitubercular and antimicrobial activities (Popat, Nimavat, Kachhadia, Joshi, 2004).
Analytical Techniques
In analytical chemistry, this compound is used in methods such as gas chromatography for its separation and determination, showcasing its importance in analytical procedures (Shi Jie, 2000).
Crystallography and Structural Analysis
The compound has been studied extensively in crystallography. For example, its derivatives have been synthesized and their crystal structures determined using X-ray diffraction, providing insights into molecular configurations and interactions (Chumakov, Petrenko, Codita, Tsapkov, Poirier, Gulea, 2014).
Environmental and Material Sciences
This compound is utilized in environmental sciences, particularly in the preconcentration of trace elements like copper in water samples. This illustrates its role in environmental monitoring and pollution control (Fathi, Yaftian, 2009). Moreover, its derivatives are used in the synthesis of polymers with specific electrochemical behaviors, highlighting its significance in material science (Hasdemir, Deletioglu, Solak, Sarı, 2011).
Safety and Hazards
Mechanism of Action
Target of Action
Similar compounds have been known to interact with various enzymes and receptors in the body .
Mode of Action
It’s known that benzylic halides, which are structurally similar to this compound, typically react via an sn1 pathway, via the resonance-stabilized carbocation .
Biochemical Pathways
It’s worth noting that similar compounds have been implicated in metabolic and inflammatory responses, leading to vascular inflammation .
Pharmacokinetics
The compound’s molecular weight (23546) and its physical form (solid) suggest that it may have reasonable bioavailability .
Result of Action
Similar compounds have been found to have diverse bioactivities, including anti-inflammatory and anti-diabetic effects .
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of 5-Bromo-3-chloro-2-hydroxybenzaldehyde. For instance, it’s recommended to store the compound in an inert atmosphere at room temperature to maintain its stability . Furthermore, the compound is sensitive to air .
Biochemical Analysis
Biochemical Properties
5-Bromo-3-chloro-2-hydroxybenzaldehyde plays a crucial role in biochemical reactions, particularly in the formation of Schiff bases. It reacts with amines to form imines, which are important intermediates in organic synthesis. This compound interacts with enzymes such as aldehyde dehydrogenase and proteins involved in oxidative stress responses. The nature of these interactions often involves the formation of covalent bonds with the active sites of enzymes, leading to enzyme inhibition or activation .
Cellular Effects
The effects of this compound on various cell types and cellular processes are profound. It influences cell function by modulating cell signaling pathways, gene expression, and cellular metabolism. For instance, this compound has been shown to affect the expression of genes involved in oxidative stress responses and apoptosis. Additionally, it can alter cellular metabolism by inhibiting key metabolic enzymes, leading to changes in metabolite levels and energy production .
Molecular Mechanism
At the molecular level, this compound exerts its effects through several mechanisms. It binds to the active sites of enzymes, forming covalent adducts that inhibit enzyme activity. This compound can also act as an electrophile, reacting with nucleophilic residues in proteins and DNA. These interactions can lead to changes in gene expression and protein function, ultimately affecting cellular processes such as apoptosis and oxidative stress responses .
Temporal Effects in Laboratory Settings
In laboratory settings, the effects of this compound change over time. This compound is relatively stable under standard laboratory conditions, but it can degrade under extreme pH or temperature conditions. Long-term exposure to this compound has been shown to cause persistent changes in cellular function, including alterations in gene expression and enzyme activity .
Dosage Effects in Animal Models
The effects of this compound vary with different dosages in animal models. At low doses, this compound can modulate enzyme activity and gene expression without causing significant toxicity. At high doses, it can induce toxic effects, including oxidative stress, apoptosis, and organ damage. Threshold effects have been observed, where a certain dosage level leads to a sudden increase in adverse effects .
Metabolic Pathways
This compound is involved in several metabolic pathways. It is metabolized by enzymes such as cytochrome P450, leading to the formation of reactive intermediates that can further react with cellular macromolecules. This compound can also affect metabolic flux by inhibiting key metabolic enzymes, leading to changes in metabolite levels and energy production .
Transport and Distribution
Within cells and tissues, this compound is transported and distributed through various mechanisms. It can interact with transporters and binding proteins that facilitate its movement across cell membranes. This compound tends to accumulate in specific tissues, such as the liver and kidneys, where it can exert its biochemical effects .
Subcellular Localization
The subcellular localization of this compound is crucial for its activity and function. This compound can be directed to specific cellular compartments, such as the mitochondria or nucleus, through targeting signals or post-translational modifications. Its localization within these compartments can influence its interactions with biomolecules and its overall biochemical activity .
properties
IUPAC Name |
5-bromo-3-chloro-2-hydroxybenzaldehyde | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H4BrClO2/c8-5-1-4(3-10)7(11)6(9)2-5/h1-3,11H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XXFFEGBFFXHMTF-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=C(C(=C1C=O)O)Cl)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H4BrClO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID001282259 | |
Record name | 5-Bromo-3-chloro-2-hydroxybenzaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID001282259 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
235.46 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
19652-33-6 | |
Record name | 5-Bromo-3-chloro-2-hydroxybenzaldehyde | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=19652-33-6 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 5-Bromo-3-chloro-2-hydroxybenzaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID001282259 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 5-bromo-3-chloro-2-hydroxybenzaldehyde | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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